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CAS No.: 41342-54-5

Cat. No.: B12735099

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbaldrate, chemically known as Dihydroxyaluminum sodium carbonate, is an effective

antacid used to neutralize excess stomach acid, providing relief from heartburn and indigestion.

Its efficacy is determined by its buffering capacity, which is its ability to resist changes in pH

upon the addition of an acid. The buffering action of Carbaldrate is primarily attributed to its

carbonate component, which reacts with hydrochloric acid (HCl) in the stomach.

This document provides detailed application notes and experimental protocols for the

quantitative measurement of the buffering capacity of Carbaldrate. These protocols are

designed to be implemented in a laboratory setting for research, quality control, and drug

development purposes.

Principle of Buffering Action
Carbaldrate exerts its buffering effect through a direct chemical neutralization reaction with

stomach acid (hydrochloric acid). The carbonate component of Carbaldrate reacts with HCl to
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produce aluminum chloride, sodium chloride, water, and carbon dioxide gas. This reaction

consumes excess hydrogen ions, thereby increasing the pH of the gastric environment.

The overall reaction is as follows:

Al(OH)₂NaCO₃ + 4HCl → AlCl₃ + NaCl + 2H₂O + CO₂(g)

Data Presentation: Buffering Capacity of Antacids
The following table provides a template for summarizing the acid-neutralizing capacity (ANC) of

various antacids, including a placeholder for experimental data for Carbaldrate. The ANC is a

common measure of buffering capacity and is typically expressed in milliequivalents (mEq) of

HCl neutralized per gram or dose of the antacid.

Antacid
Active
Ingredient(s)

Stated Dose
Measured ANC
(mEq/dose)

pH after 60
min

Carbaldrate

Dihydroxyalumin

um sodium

carbonate

TBD
[Experimental

Data]
[Exp. Data]

Calcium

Carbonate
CaCO₃ 500 mg 10.0 6.5

Magnesium

Hydroxide
Mg(OH)₂ 400 mg 11.6 7.8

Aluminum

Hydroxide
Al(OH)₃ 400 mg 8.5 4.2

Note: The data for antacids other than Carbaldrate are representative values and may vary

between different commercial products.

Experimental Protocols
Protocol 1: Determination of Acid-Neutralizing Capacity
(ANC) by Back Titration

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12735099/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-the-buffering-capacity-of-carbaldrate
https://www.benchchem.com/product/b12735099/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-the-buffering-capacity-of-carbaldrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is adapted from the United States Pharmacopeia (USP) general chapter <301>

for testing the acid-neutralizing capacity of antacids.[1][2][3]

Objective: To determine the total amount of acid that can be neutralized by a single dose of

Carbaldrate.

Materials:

Carbaldrate tablets or powder

1.0 N Hydrochloric acid (HCl)

0.5 N Sodium hydroxide (NaOH)

Phenolphthalein indicator solution

Magnetic stirrer and stir bar

Buret, 50 mL

Pipettes, various sizes

Beakers, 250 mL

pH meter, calibrated

Deionized water

Procedure:

Sample Preparation:

Accurately weigh a quantity of finely powdered Carbaldrate equivalent to the minimum

recommended dose.

Transfer the sample to a 250 mL beaker.

Add 100 mL of deionized water and a magnetic stir bar.
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Acid Digestion:

While stirring, add a known excess volume of 1.0 N HCl (e.g., 40.0 mL) to the beaker

containing the Carbaldrate sample.

Continue stirring for 15 minutes to ensure complete reaction.

Back Titration:

Titrate the excess HCl in the sample solution with 0.5 N NaOH to a pH of 3.5, as

determined by a calibrated pH meter.[1][2]

Alternatively, add 2-3 drops of phenolphthalein indicator and titrate until a faint pink color

persists for at least 30 seconds.

Record the volume of 0.5 N NaOH used.

Blank Titration:

Perform a blank titration by titrating the same volume of 1.0 N HCl used in step 2 with 0.5

N NaOH to the same endpoint.

Record the volume of 0.5 N NaOH used for the blank.

Calculation:

The acid-neutralizing capacity (ANC) in mEq per dose is calculated using the following formula:

ANC (mEq) = (Volume of NaOH for blank - Volume of NaOH for sample) × Normality of NaOH

Protocol 2: Potentiometric Titration for Buffering Profile
Objective: To evaluate the buffering profile of Carbaldrate by monitoring the pH change as a

function of added acid.

Materials:

Carbaldrate solution/suspension (prepared by dissolving a known amount in deionized

water)
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0.1 N Hydrochloric acid (HCl)

Magnetic stirrer and stir bar

Buret, 50 mL, connected to an autotitrator (recommended)

pH meter with a data logging capability

Beaker, 250 mL

Procedure:

Sample Preparation:

Prepare a solution or a fine suspension of Carbaldrate in a known volume of deionized

water (e.g., 100 mL) in a 250 mL beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Immerse a calibrated pH electrode in the solution.

Titration:

Record the initial pH of the Carbaldrate solution.

Begin adding 0.1 N HCl from the buret in small increments (e.g., 0.5 mL).

After each addition, allow the pH to stabilize and record the pH and the total volume of HCl

added.

Continue the titration until the pH drops significantly and remains in the acidic range (e.g.,

below pH 3).

Data Analysis:

Plot a titration curve of pH (y-axis) versus the volume of HCl added (x-axis).

The buffering capacity is greatest in the region of the curve where the pH changes the least

upon the addition of acid.
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The buffer capacity (β) can be calculated from the slope of the titration curve.
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Caption: Chemical neutralization pathway of Carbaldrate in the stomach.
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Caption: Experimental workflow for ANC determination by back titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

